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2,4-Dihydroxy-5-isopropylbenzoic

acid

Cat. No.: B570215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Resorcylic acid, a dihydroxybenzoic acid, and its derivatives represent a class of compounds

with significant and diverse biological activities. This technical guide focuses on the 5-isopropyl

derivative of β-resorcylic acid (also known as 2,4-dihydroxy-5-isopropylbenzoic acid), a key

structural motif in the development of novel therapeutic agents. While research on this specific

derivative is ongoing, this document consolidates the available scientific information, including

its synthesis, known biological activities, and mechanism of action, with a particular focus on its

role in oncology. The information is presented to aid researchers and professionals in drug

discovery and development in their exploration of this promising compound.

Physicochemical Properties
A foundational understanding of the physicochemical properties of β-resorcylic acid, 5-isopropyl

derivative is crucial for its application in research and development. The following table

summarizes its key identifiers and properties.
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Property Value Reference

Chemical Name
2,4-Dihydroxy-5-

isopropylbenzoic acid

Synonyms 5-isopropyl-β-resorcylic acid

CAS Number 1184181-48-3 [1]

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.20 g/mol [1]

Physical Form Solid [1]

Purity Typically ≥95% [1]

Storage Temperature
2-8°C, in a dark, inert

atmosphere
[1]

Synthesis and Experimental Protocols
The synthesis of β-resorcylic acid derivatives is a well-established process. While a specific,

detailed protocol for the 5-isopropyl derivative is not readily available in the public domain, a

general and adaptable method for the synthesis of the parent compound, β-resorcylic acid, can

be modified. Furthermore, a method for the preparation of the 5-isopropyl derivative from its

methyl ester has been described.

General Synthesis of β-Resorcylic Acid via Kolbe-
Schmitt Reaction
The Kolbe-Schmitt reaction is a common method for the synthesis of hydroxybenzoic acids.

This process involves the carboxylation of a phenoxide ion.

Experimental Workflow: Kolbe-Schmitt Reaction
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Caption: General workflow for the synthesis of β-resorcylic acid.

Protocol:

A solution of resorcinol (1.8 moles), potassium acid carbonate (9.9 moles), and water (2 L) is

prepared in a 5-L flask fitted with a reflux condenser.
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The mixture is heated on a steam bath for four hours.

The flask is then heated over a flame to a vigorous reflux for thirty minutes while a rapid

stream of carbon dioxide is passed through the solution.

While still hot, the solution is acidified with concentrated hydrochloric acid.

The flask is cooled to room temperature and then in an ice bath to induce crystallization.

The crude β-resorcylic acid is collected. The mother liquor can be extracted with ether to

recover more product.

The crude product is purified by recrystallization from boiling water with activated charcoal to

yield pure β-resorcylic acid.

Synthesis of 2,4-Dihydroxy-5-isopropylbenzoic Acid
from its Methyl Ester
A direct synthesis of the title compound can be achieved by the hydrolysis of its corresponding

methyl ester.

Experimental Protocol:

Methyl 2,4-dihydroxy-5-isopropylbenzoate (0.97 mmol) is stirred with lithium hydroxide (1 g)

in a solvent mixture of methanol (10 mL) and water (10 mL).

The reaction is carried out under an argon atmosphere with a reflux condenser at 50°C for

12 hours.

Upon completion, the reaction mixture is neutralized to a pH of 6 with 6N hydrochloric acid.

The product is extracted three times with ethyl acetate.

The combined organic layers are dried with anhydrous sodium sulfate and concentrated

under reduced pressure.

The final product is purified by medium-pressure liquid chromatography.
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Biological Activity and Mechanism of Action
The 5-isopropyl-β-resorcylic acid moiety is a critical component of a novel class of potent Heat

Shock Protein 90 (HSP90) inhibitors. HSP90 is a molecular chaperone that plays a crucial role

in the stability and function of numerous client proteins that are essential for tumor cell growth

and survival. Inhibition of HSP90 leads to the degradation of these client proteins, resulting in

cell cycle arrest and apoptosis.

HSP90 Inhibition
A series of fluoropyrimidin-2,4-dihydroxy-5-isopropylbenzamides have been developed as

potent HSP90 inhibitors.[2] One of the lead compounds, 12c, which incorporates the 2,4-

dihydroxy-5-isopropylphenyl group, demonstrated significant antiproliferative activity in various

cancer cell lines.[2]

Compound Cell Line IC₅₀ (nM) Reference

12c
HCT116 (Colorectal

Cancer)
Not specified [2]

12c A549 (NSCLC) Not specified [2]

12c H460 (NSCLC) Not specified [2]

12c H1975 (NSCLC) Not specified [2]

12c (Enzymatic Assay) 27.8 ± 4.4 [2]

AUY-922
(Reference

Compound)
43.0 ± 0.9 [2]

BIIB021
(Reference

Compound)
56.8 ± 4.0 [2]

NSCLC: Non-Small Cell Lung Cancer

The potent HSP90 inhibitory activity of compounds containing the 5-isopropyl-β-resorcylic acid

scaffold leads to the degradation of key HSP90 client proteins, such as EGFR and Akt, in non-

small cell lung cancer cells.[2] This disruption of critical signaling pathways ultimately induces

apoptosis.[2]
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Caption: Inhibition of HSP90 by 5-isopropyl-β-resorcylic acid derivatives.

Broader Context: Biological Activities of β-
Resorcylic Acid Derivatives
Derivatives of β-resorcylic acid have been shown to possess a wide range of biological

activities, highlighting the therapeutic potential of this chemical scaffold.

Antimicrobial Activity: Various derivatives have demonstrated activity against both Gram-

positive and Gram-negative bacteria.[3]

Antifungal Activity: Certain β-resorcylic acid derivatives have shown potent antifungal effects.

Anti-inflammatory Activity: Some compounds in this class exhibit anti-inflammatory properties

by inhibiting the synthesis of pro-inflammatory cytokines.
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Phytotoxic Activity: Certain derivatives have shown growth inhibitory effects against plants.

Conclusion
β-Resorcylic acid, 5-isopropyl derivative, is a valuable chemical entity with demonstrated

potential in the development of novel therapeutics, particularly in the field of oncology. Its

incorporation into potent HSP90 inhibitors underscores the importance of this structural motif.

While more research is needed to fully elucidate the biological activity profile and

pharmacokinetic properties of the standalone compound, the existing data provides a strong

rationale for its continued investigation. This guide serves as a foundational resource for

scientists and researchers dedicated to advancing the field of drug discovery and development.

Further exploration of this compound and its derivatives is warranted to unlock its full

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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